N-(5-bromo-2-hydroxy-1-methylindol-3-yl)imino-2-(4-tert-butyl-2-methylphenoxy)acetamide

• IUPAC Name: N-(5-bromo-2-hydroxy-1-methylindol-3-yl)imino-2-(4-tert-butyl-2-methylphenoxy)acetamide
• InChI: InChI=1S/C22H24BrN3O3/c1-13-10-14(22(2,3)4)6-9-18(13)29-12-19(27)24-25-20-16-11-15(23)7-8-17(16)26(5)21(20)28/h6-11,28H,12H2,1-5H3
• InChI Key: VZKYNPAHVBFPCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(C)(C)C)OCC(=O)N=NC2=C(N(C3=C2C=C(C=C3)Br)C)O
• Molecular Formula: C22H24BrN3O3
• Molecular Weight: 458.3 g/mol

Description

N-(5-bromo-2-hydroxy-1-methylindol-3-yl)imino-2-(4-tert-butyl-2-methylphenoxy)acetamide is a synthetic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound, with its unique structure, has garnered interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-bromo-2-hydroxy-1-methylindol-3-yl)imino-2-(4-tert-butyl-2-methylphenoxy)acetamide typically involves the following steps:

Bromination: The starting material, 2-hydroxy-1-methylindole, undergoes bromination using bromine in an appropriate solvent such as dichloromethane.

Formation of Imino Group: The brominated product is then reacted with an appropriate amine to form the imino group.

Acetylation: The resulting compound is acetylated using acetic anhydride in the presence of a base like pyridine.

Phenoxy Substitution: Finally, the acetylated product is reacted with 4-tert-butyl-2-methylphenol in the presence of a suitable catalyst to form the desired compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-(5-bromo-2-hydroxy-1-methylindol-3-yl)imino-2-(4-tert-butyl-2-methylphenoxy)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of substituted indole derivatives.

Scientific Research Applications

N-(5-bromo-2-hydroxy-1-methylindol-3-yl)imino-2-(4-tert-butyl-2-methylphenoxy)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an antimicrobial and anticancer agent.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(5-bromo-2-hydroxy-1-methylindol-3-yl)imino-2-(4-tert-butyl-2-methylphenoxy)acetamide involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to its biological effects. For example, it may inhibit the activity of kinases involved in cell signaling pathways, thereby exerting its anticancer effects .

Comparison with Similar Compounds

Similar Compounds

• N-(5-bromo-2-hydroxy-3-methoxybenzylidene)-4-methoxybenzohydrazide
• 4-{[1-(5-bromo-2-hydroxy-3-methoxyphenyl)methylidene]amino}-1-methyl-2-phenyl-1,2-dihydropyrazol-3-one

Uniqueness

N-(5-bromo-2-hydroxy-1-methylindol-3-yl)imino-2-(4-tert-butyl-2-methylphenoxy)acetamide is unique due to its specific substitution pattern on the indole ring and the presence of both imino and phenoxy functional groups. This unique structure contributes to its distinct biological activities and potential therapeutic applications .